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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233 Get Quote

Technical Support Center: SR 1824
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues researchers may encounter when working with SR 1824, a

non-agonist PPARγ ligand. Our goal is to provide practical solutions to ensure the successful

application of SR 1824 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is SR 1824 and what is its mechanism of action?

SR 1824 is a non-agonist peroxisome proliferator-activated receptor γ (PPARγ) ligand.[1] Its

primary mechanism of action is to block the Cdk5-mediated phosphorylation of PPARγ.[1] This

action can be beneficial in research related to metabolic diseases, as this phosphorylation

event is linked to the dysregulation of genes involved in obesity.[1]

Q2: What are the recommended solvents for dissolving SR 1824?

SR 1824 is soluble in several organic solvents. For laboratory use, dimethyl sulfoxide (DMSO),

ethanol, and dimethylformamide (DMF) are recommended. It is important to use high-purity,

anhydrous solvents to ensure the stability and solubility of the compound.[2][3]

Q3: What is the recommended storage condition for SR 1824?

SR 1824 should be stored as a crystalline solid at -20°C.[1] Stock solutions, typically prepared

in DMSO, should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and
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stored at -20°C or -80°C.[3]

Troubleshooting Guide: Solubility Issues
Researchers may occasionally face challenges with the solubility of SR 1824. The following

guide provides systematic steps to identify and resolve these common issues.

Issue 1: Difficulty Dissolving SR 1824 Powder
If you are experiencing difficulty in completely dissolving the SR 1824 powder in the chosen

solvent, consider the following troubleshooting steps.

Potential Causes and Solutions:

Solvent Quality: The presence of moisture in DMSO can negatively impact the solubility and

stability of many small molecules.[2][3]

Solution: Always use fresh, anhydrous grade DMSO. Keep the solvent bottle tightly sealed

to prevent moisture absorption.

Insufficient Mixing: The crystalline nature of SR 1824 may require more than simple

vortexing to fully dissolve.

Solution: Employ mechanical assistance such as ultrasonication or gentle heating. Be

cautious with heating, and do not exceed 50°C to prevent potential degradation of the

compound.[3]

Incorrect Solvent Volume: Attempting to dissolve the compound at a concentration higher

than its solubility limit will result in an incomplete solution.

Solution: Refer to the solubility data to ensure you are using an adequate volume of

solvent.

Issue 2: Precipitation of SR 1824 Upon Dilution in
Aqueous Media
A common issue encountered with compounds dissolved in DMSO is their precipitation when

diluted into aqueous solutions like cell culture media or buffers.[2][4]
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Potential Causes and Solutions:

Rapid Dilution: Adding a concentrated DMSO stock solution directly and quickly into an

aqueous medium can cause the compound to crash out of solution.

Solution: Perform serial dilutions of the DMSO stock in DMSO first to a lower

concentration before adding it to the aqueous medium. Add the final diluted DMSO

solution to the aqueous medium slowly while vortexing or stirring.[2]

High Final DMSO Concentration: While DMSO is a good solvent for SR 1824, high

concentrations can be toxic to cells and can also promote precipitation of the compound

when the local concentration of the organic solvent is too high upon initial mixing.

Solution: Aim for a final DMSO concentration in your aqueous medium of less than 0.1%

to minimize both toxicity and precipitation issues. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.[2]

Data Presentation
The following table summarizes the solubility of SR 1824 in commonly used laboratory

solvents.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) 30 mg/mL[1]

Ethanol ≤30 mg/mL[1]

Dimethylformamide (DMF) 30 mg/mL[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR 1824 Stock
Solution in DMSO
Materials:

SR 1824 (Molecular Weight: 581.5 g/mol )[1]
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of SR 1824:

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 581.5 g/mol * 1000 mg/g = 5.815 mg

Weigh SR 1824:

Carefully weigh out 5.815 mg of SR 1824 powder and place it in a sterile microcentrifuge

tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SR 1824
powder.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath

sonicator.

If necessary, gently warm the solution to no more than 50°C to aid dissolution.[3]

Storage:

Once the SR 1824 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes.
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Store the aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[3]

Visualizations
Signaling Pathway of SR 1824 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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